Cas no 757239-67-1 (tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 757239-67-1
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 831909
• PubChem ID: 69704400
• Update Time: 2025-06-11

tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 4-hydroxy-, 1,1-dimethylethyl ester
• 1-OXA-8-AZASPIRO[4.5]DECANE-8-CARBOXYLIC ACID, 4-HYDROXY-, 1,1-DIMETHYLETHYL ESTER
• 2-Methyl-2-propanyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carbo xylate
• ACMC-20p1e1
• Carbamic acid, (4-hydroxy-1-methylcyclohexyl)-, 1,1-dimethylethyl ester
• CTK9A5798
• PB33761
• PB38636
• SureCN1730719
• tert-butyl (1r,4r)-4-hydroxy-1-methylcyclohexylcarbamate
• tert-butyl 4-hydroxy-1-methylcyclohexylcarbamate
• tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-butyl4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• A917787
• CQVZWCSKELNHRD-UHFFFAOYSA-N
• FT-0743848
• 757239-67-1
• EN300-744385
• DA-03038
• G61072

• MDL： MFCD26142424
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-7-5-13(6-8-14)10(15)4-9-17-13/h10,15H,4-9H2,1-3H3
• InChI Key： CQVZWCSKELNHRD-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCN(C(=O)OC(C)(C)C)CC2)O

Computed Properties

• Exact Mass: 257.16279
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 391°C at 760 mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.52
• PSA: 59
• LogP: 1.47520

tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 757239-67-1): A Comprehensive Overview

tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 757239-67-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to as a spirocyclic derivative, is characterized by its intricate spirocyclic structure, which includes a tert-butyl group, a hydroxyl group, and a carboxylate moiety. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for various applications.

The spirocyclic framework of tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is particularly noteworthy due to its potential in the development of novel pharmaceuticals. Spirocyclic compounds are known for their ability to modulate biological targets with high selectivity and potency, which is crucial for the design of effective drugs. Recent studies have highlighted the importance of spirocyclic structures in enhancing the pharmacokinetic properties of drug candidates, such as improving solubility, bioavailability, and reducing toxicity.

In the context of medicinal chemistry, tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl group in this compound can serve as a protecting group that is cleaved off under specific physiological conditions, releasing the active metabolite. This approach can enhance the therapeutic index of drugs by improving their stability and reducing side effects.

One of the key applications of tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar spirocyclic structures can cross the blood-brain barrier more efficiently, making them suitable for targeting central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The hydroxyl group in this compound may play a crucial role in enhancing its interaction with specific receptors or enzymes involved in these diseases.

Beyond its medicinal applications, tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate has also been investigated for its use in materials science and catalysis. The spirocyclic structure provides a rigid framework that can be functionalized with various substituents to tailor its properties for specific applications. For example, it has been used as a ligand in transition metal-catalyzed reactions, where its unique geometry and electronic properties can enhance catalytic efficiency and selectivity.

In terms of synthesis, tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate can be prepared through a multi-step process involving ring-closing metathesis (RCM) and other organic transformations. The synthesis route typically starts with the formation of a linear precursor, followed by cyclization to form the spirocyclic core. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic research and industrial applications.

The physicochemical properties of tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate have been extensively studied to understand its behavior in different environments. It exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and formulations. Its melting point and boiling point are also well-characterized, providing valuable information for handling and storage.

From a safety perspective, tert-butyl 4-hydroxy-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is generally considered safe when handled under appropriate laboratory conditions. However, like any chemical compound, it should be used with caution to avoid exposure to skin or inhalation of vapors. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling.

In conclusion, tert-butyl 4-hydroxy-1-oza-spiro[4.5]decane-scarboxylic acid tert-butylester (CAS No. 757239671) represents a promising compound with diverse applications in medicinal chemistry, materials science, and catalysis. Its unique spirocyclic structure and functional groups offer significant potential for developing novel therapeutics and advanced materials. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.